4-chloro-N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide

• IUPAC Name: 4-chloro-N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C15H10ClF2N5O/c16-10-3-1-9(2-4-10)15(24)19-8-14-20-21-22-23(14)11-5-6-12(17)13(18)7-11/h1-7H,8H2,(H,19,24)
• InChI Key: IRUUZVGUPSROST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F)Cl
• Molecular Formula: C15H10ClF2N5O
• Molecular Weight: 349.72 g/mol

Description

The compound “4-chloro-N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical drugs, indicating potential biological activity. The molecule also contains a tetrazole ring, which is a heterocyclic compound consisting of a 5-member ring with four nitrogen atoms and one carbon atom. Tetrazoles are known to be bioisosteres of carboxylic acids and are found in many drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the tetrazole ring, followed by the introduction of the benzamide group. The exact synthetic route would depend on the specific reactivity of the starting materials and the desired selectivity of the reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide group and the tetrazole ring. The presence of multiple nitrogen atoms in the tetrazole ring would likely result in a high degree of polarity for the molecule, which could influence its solubility and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzamide group and the tetrazole ring. The nitrogen atoms in the tetrazole ring could potentially act as nucleophiles in reactions, while the carbonyl group in the benzamide could be susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the highly polar tetrazole ring could increase its solubility in polar solvents, while the benzamide group could contribute to its stability.

Scientific Research Applications

Antiviral Agents and Structural Analogs

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Organofluorine Chemistry

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Future Directions

The future research directions for this compound could include further exploration of its potential biological activity, optimization of its synthesis, and investigation of its physical and chemical properties.